Cas no 47160-06-5 (4-(4-Carboxyphenyl)-2-nitrobenzoic acid)

• Product Name: 4-(4-Carboxyphenyl)-2-nitrobenzoic acid
• CAS No: 47160-06-5
• MF: C₁₄H₉NO₆
• MW: 287.224364042282
• MDL: MFCD18320291
• CID: 2828391
• PubChem ID: 19022291
• Update Time: 2025-06-08

4-(4-Carboxyphenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18320291
• SCHEMBL8960342
• DTXSID90597474
• 4-(4-CARBOXYPHENYL)-2-NITROBENZOIC ACID
• 3-Nitro[1,1'-biphenyl]-4,4'-dicarboxylic acid
• 47160-06-5
• 4-(4-Carboxyphenyl)-2-nitrobenzoic acid, 95%
• 4-(4-Carboxyphenyl)-2-nitrobenzoic acid

• MDL： MFCD18320291
• Inchi： 1S/C14H9NO6/c16-13(17)9-3-1-8(2-4-9)10-5-6-11(14(18)19)12(7-10)15(20)21/h1-7H,(H,16,17)(H,18,19)
• InChI Key： BEGHIOQRJAQQCF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1[N+](=O)[O-])C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 287.04298701Da
• Monoisotopic Mass: 287.04298701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 120Ų

Additional information on 4-(4-Carboxyphenyl)-2-nitrobenzoic acid

Professional Introduction to 4-(4-Carboxyphenyl)-2-nitrobenzoic Acid (CAS No. 47160-06-5)

4-(4-Carboxyphenyl)-2-nitrobenzoic acid, with the chemical formula C₁₄H₉NO₅, is a significant compound in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number CAS No. 47160-06-5, has garnered attention due to its unique structural properties and potential applications in drug development and molecular biology.

The molecular structure of 4-(4-Carboxyphenyl)-2-nitrobenzoic acid consists of a benzoic acid core substituted with a nitro group at the 2-position and a carboxyphenyl group at the 4-position. This arrangement imparts distinct chemical reactivity and functionality, making it a valuable intermediate in synthetic chemistry. The presence of both carboxylic acid and nitro functional groups allows for diverse chemical modifications, enabling its use in the synthesis of more complex molecules.

In recent years, 4-(4-Carboxyphenyl)-2-nitrobenzoic acid has been explored for its potential role in pharmaceutical applications. Studies have demonstrated its utility as a precursor in the synthesis of novel bioactive compounds. The nitro group, in particular, is known for its ability to participate in various chemical reactions, including reduction to an amine or conversion to an azide, which are common strategies in drug design.

One of the most promising areas of research involving 4-(4-Carboxyphenyl)-2-nitrobenzoic acid is its application in the development of anti-inflammatory agents. The benzoic acid moiety is well-documented for its anti-inflammatory properties, and the nitro group can enhance these effects through modulation of enzymatic pathways. Recent studies have shown that derivatives of this compound exhibit significant inhibitory activity against key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Furthermore, 4-(4-Carboxyphenyl)-2-nitrobenzoic acid has been investigated for its potential anticancer properties. The combination of the carboxylic acid and nitro groups provides multiple sites for interaction with biological targets. Preliminary research indicates that this compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and inhibiting key signaling pathways. These findings suggest that further exploration of this compound could lead to the development of novel chemotherapeutic agents.

The synthetic pathways for 4-(4-Carboxyphenyl)-2-nitrobenzoic acid have also been a focus of recent studies. Researchers have developed efficient synthetic routes that minimize byproduct formation and maximize yield. These advancements are crucial for scaling up production and making the compound more accessible for industrial applications. One particularly notable method involves a multi-step synthesis starting from readily available aromatic precursors, followed by nitration and carboxylation steps.

In addition to its pharmaceutical applications, 4-(4-Carboxyphenyl)-2-nitrobenzoic acid has shown promise in material science and nanotechnology. Its ability to form stable complexes with metal ions makes it a valuable ligand in catalytic systems. Recent work has demonstrated its use in designing metal-organic frameworks (MOFs) with tailored properties for gas storage and separation applications.

The environmental impact of using 4-(4-Carboxyphenyl)-2-nitrobenzoic acid has also been studied. Researchers are evaluating its biodegradability and toxicity profile to ensure that its use does not pose significant environmental risks. Initial assessments suggest that the compound is relatively stable under normal conditions but can be degraded under specific environmental stressors, such as high temperatures or UV radiation.

In conclusion, 4-(4-Carboxyphenyl)-2-nitrobenzoic acid (CAS No. 47160-06-5) is a versatile compound with numerous potential applications across various scientific disciplines. Its unique structural features make it a valuable tool in pharmaceutical research, material science, and nanotechnology. As further studies continue to uncover new uses and optimize synthetic methods, this compound is poised to play an increasingly important role in scientific innovation.